Explore by Category Inorganic Catalysts

Chromocene

Bis(cyclopentadienyl)chromium(II) is a chemical compound known for its diverse applications in scientific research. This versatile material finds use in catalysis, organic synthesis, and magnetic studies, paving the way for groundbreaking innovations. Its unique properties make it an indispensable tool for advancing various scientific disciplines.

CAS No.:1271-24-5

Molecular Formula:C10H10Cr

Molecular Weight:182.18 g/mol

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Dinickel phosphide

Dinickel phosphide (Ni2P) is a versatile chemical compound with fascinating properties. It finds extensive applications in scientific research, particularly in catalysis, energy storage, and electrochemical systems. Ni2P's unique characteristics make it a promising material for innovations in various fields.

CAS No.:12035-64-2

Molecular Formula:Ni3P2

Molecular Weight:238.03 g/mol

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Barium zirconium trioxide

Barium zirconium trioxide (BZT) is a versatile chemical compound used in various scientific research applications. Its unique properties make it suitable for catalysis, energy storage, and electronic devices. With BZT, scientists explore new frontiers in materials science and advance technological advancements.

CAS No.:12009-21-1

Molecular Formula:BaZrO3
BaO3Z

Molecular Weight:276.55 g/mol

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Ammonium tetraphenylborate

Ammonium tetraphenylborate is a versatile chemical compound extensively used in scientific research. With its unique properties, it finds applications in various fields such as analytical chemistry, pharmaceuticals, and material science. Its wide-ranging potential makes it an indispensable tool for researchers seeking innovative solutions.

CAS No.:14637-34-4

Molecular Formula:C24H24BN

Molecular Weight:337.3 g/mol

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Molybdenum(VI) tetrachloride oxide

Molybdenum(VI) tetrachloride oxide, a versatile chemical compound, is widely used in scientific research. This compound exhibits perplexing properties, aiding in various applications ranging from catalysis to materials science. Its unique burstiness in reactions makes it a valuable asset for innovative scientific breakthroughs.

CAS No.:13814-75-0

Molecular Formula:Cl4H4MoO

Molecular Weight:257.8 g/mol

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2,2,6,6-Tetramethylheptane-3,5-dione;yttrium

Introducing 2,2,6,6-Tetramethylheptane-3,5-dione;yttrium, a chemical compound used in scientific research. This versatile material shows promise in various applications, offering exciting opportunities for advancements in the field.

CAS No.:15632-39-0

Molecular Formula:C33H57O6Y

Molecular Weight:641.7 g/mol

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